Cas no 866838-08-6 (Ethyl 5-amino-1-(4-nitrophenyl)-1H-pyrazole-3-carboxylate)

• Product Name: Ethyl 5-amino-1-(4-nitrophenyl)-1H-pyrazole-3-carboxylate
• CAS No: 866838-08-6
• MF: C₁₂H₁₂N₄O₄
• MW: 276.24808216095
• MDL: MFCD07388434
• CID: 94858
• PubChem ID: 53302153
• Update Time: 2025-07-18

Ethyl 5-amino-1-(4-nitrophenyl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-amino-1-(4-nitrophenyl)-1H-pyrazole-3-carboxylate
• 5-Amino-1-(4-nitrophenyl)-1H-pyrazole-3-carboxylic acid ethyl ester
• ethyl 5-amino-1-(4-nitrophenyl)pyrazole-3-carboxylate
• Ethyl 5-amino-1-(4-nitrophenyl)-1H-pyrazole-3-carboxylate (ACI)
• DB-076710
• SCHEMBL14357215
• 866838-08-6
• AKOS015901605
• F17233
• DTXSID10693341
• MFCD07388434
• 1H-Pyrazole-3-carboxylic acid, 5-amino-1-(4-nitrophenyl)-, ethyl ester
• ethyl5-amino-1-(4-nitrophenyl)-1H-pyrazole-3-carboxylate

• MDL： MFCD07388434
• Inchi： 1S/C12H12N4O4/c1-2-20-12(17)10-7-11(13)15(14-10)8-3-5-9(6-4-8)16(18)19/h3-7H,2,13H2,1H3
• InChI Key： SNKCFASFYYFHDA-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(N)N(C2C=CC([N+](=O)[O-])=CC=2)N=1)OCC

Computed Properties

• Exact Mass: 276.086
• Monoisotopic Mass: 276.086
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 116A^2
• XLogP3: 1.9

Experimental Properties

• Color/Form: NA
• Density: 1.45
• Boiling Point: 492.3±35.0 °C at 760 mmHg
• Flash Point: 251.524 °C

Ethyl 5-amino-1-(4-nitrophenyl)-1H-pyrazole-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on Ethyl 5-amino-1-(4-nitrophenyl)-1H-pyrazole-3-carboxylate

Recent Advances in the Study of Ethyl 5-amino-1-(4-nitrophenyl)-1H-pyrazole-3-carboxylate (CAS: 866838-08-6)

Ethyl 5-amino-1-(4-nitrophenyl)-1H-pyrazole-3-carboxylate (CAS: 866838-08-6) is a pyrazole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile pharmacological properties. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive compounds, particularly in the development of novel therapeutic agents targeting inflammation, cancer, and infectious diseases. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its synthesis, biological activities, and potential applications in drug discovery.

The compound's structural features, including the presence of a nitro group and an ester moiety, make it a promising scaffold for further chemical modifications. A recent study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of Ethyl 5-amino-1-(4-nitrophenyl)-1H-pyrazole-3-carboxylate via a multi-step reaction sequence, achieving high yields and purity. The study also investigated the compound's reactivity, revealing its potential for further functionalization to generate libraries of derivatives with enhanced biological activities.

In terms of biological activity, preliminary in vitro assays have shown that Ethyl 5-amino-1-(4-nitrophenyl)-1H-pyrazole-3-carboxylate exhibits moderate inhibitory effects on certain inflammatory mediators, such as cyclooxygenase-2 (COX-2). These findings suggest its potential as a lead compound for the development of anti-inflammatory agents. Additionally, recent computational studies have employed molecular docking and dynamics simulations to explore the compound's interactions with various biological targets, providing insights into its mechanism of action and guiding future structure-activity relationship (SAR) studies.

Another area of interest is the compound's role in anticancer research. A 2023 study published in Bioorganic & Medicinal Chemistry Letters reported that derivatives of Ethyl 5-amino-1-(4-nitrophenyl)-1H-pyrazole-3-carboxylate displayed promising cytotoxicity against several cancer cell lines, including breast and lung cancer. The study highlighted the importance of the nitro group in enhancing the compound's ability to induce apoptosis in cancer cells, opening new avenues for the design of targeted therapies.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic properties, such as solubility and metabolic stability. Recent efforts have focused on modifying the ester moiety to improve bioavailability and reduce potential toxicity. For instance, a team of researchers successfully replaced the ethyl ester with a more polar group, resulting in derivatives with improved water solubility and reduced hepatotoxicity, as reported in a 2024 issue of European Journal of Medicinal Chemistry.

In conclusion, Ethyl 5-amino-1-(4-nitrophenyl)-1H-pyrazole-3-carboxylate (CAS: 866838-08-6) represents a valuable scaffold in medicinal chemistry, with demonstrated potential in anti-inflammatory and anticancer applications. Ongoing research aims to further elucidate its biological mechanisms and optimize its pharmacological profile. The compound's versatility and the growing body of literature supporting its utility underscore its importance as a subject of continued investigation in the chemical biology and pharmaceutical sciences.